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Abstract

DS18561882 is a potent and orally bioavailable small molecule inhibitor of
methylenetetrahydrofolate dehydrogenase 2 (MTHFD2), a mitochondrial enzyme crucial in one-
carbon (1C) metabolism. MTHFD2 is highly expressed in cancer cells and embryonic tissues
but is largely absent in healthy adult tissues, making it a compelling target for cancer therapy.
DS18561882 demonstrates significant isozyme selectivity for MTHFD2 over its cytosolic
counterpart, MTHFDL. This selectivity is critical, as MTHFD1 is ubiquitously expressed in
normal tissues. This document provides an in-depth technical guide on the selectivity of
DS18561882, including quantitative data, detailed experimental protocols for its evaluation, and
a visualization of the relevant metabolic pathways.

Data Presentation

The selectivity of DS18561882 for MTHFD2 over MTHFD1 has been quantified through various
in vitro and cell-based assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Enzymatic Inhibition
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Selectivity
Compound Target IC50 (pM) (MTHFD1/MTH  Reference
FD2)
DS18561882 MTHFD2 0.0063 ~90-fold [1][2113]
MTHFD1 0.57 [1]12113]
Table 2: Cellular Activity
Compound Cell Line Assay Type GI50 (nM) Reference
DS18561882 MDA-MB-231 Growth Inhibiton 140 [1][2113]

Mechanism of Action

DS18561882 exerts its anti-cancer effects by inhibiting MTHFD2, which plays a critical role in
the mitochondrial one-carbon folate cycle. This pathway is essential for the generation of one-
carbon units required for the de novo synthesis of purines and thymidylate, which are the
building blocks of DNA and RNA.[4][5][6] In cancer cells, there is a high demand for these
precursors to sustain rapid proliferation. By inhibiting MTHFD2, DS18561882 depletes the
intracellular pool of formate, a key one-carbon unit, thereby disrupting purine synthesis and
leading to cell growth arrest.[4][5]

Signaling and Metabolic Pathways

The one-carbon metabolic pathway is compartmentalized between the mitochondria and the
cytoplasm. MTHFD2 is a key enzyme in the mitochondrial pathway, while MTHFD1 functions in
the cytoplasm. Both are involved in the interconversion of tetrahydrofolate derivatives to
provide one-carbon units for biosynthesis.
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Caption: One-Carbon Metabolism Pathway and the inhibitory action of DS18561882.
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MTHFD2 expression is regulated by various oncogenic signaling pathways, making it a hub for
metabolic reprogramming in cancer.

Regulation of MTHFD2 Expression in Cancer
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Caption: Key pathways regulating MTHFD2 expression in cancer.
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Experimental Protocols
MTHFD2 Enzymatic Assay (Dehydrogenase Activity)

This assay measures the ability of a compound to inhibit the NAD+-dependent dehydrogenase
activity of MTHFD2 by monitoring the production of NADH.

Materials:

Recombinant human MTHFD2 enzyme

Assay Buffer: 50 mM Tris-HCI (pH 7.5), 1200 mM KCI, 10 mM MgCI2, 1 mM DTT
Substrate: 5,10-methylenetetrahydrofolate (CH2-THF)

Cofactor: NAD+

DS18561882 (or other test compounds) dissolved in DMSO

96-well or 384-well microplates

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing assay buffer, recombinant MTHFD2 enzyme, and
NAD+.

Add DS18561882 or DMSO (vehicle control) to the reaction mixture in the microplate wells
and incubate for a predetermined time (e.g., 15 minutes) at room temperature.

Initiate the enzymatic reaction by adding the substrate, CH2-THF.

Immediately monitor the increase in absorbance at 340 nm over time, which corresponds to
the production of NADH.

Calculate the initial reaction velocity for each concentration of the inhibitor.
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o Determine the IC50 value by plotting the percent inhibition against the logarithm of the
inhibitor concentration and fitting the data to a four-parameter logistic equation.[7][8]

Workflow for MTHFD2 Enzymatic Assay
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Caption: General workflow for the MTHFD2 enzymatic dehydrogenase assay.

Cell Growth Inhibition Assay (e.g., MTT Assay)

This colorimetric assay assesses the effect of an inhibitor on cancer cell proliferation and

viability.

Materials:

Human breast cancer cell line (e.g., MDA-MB-231)

Complete cell culture medium (e.g., DMEM with 10% FBS)

DS18561882 dissolved in DMSO

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

96-well cell culture plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Treat the cells with serial dilutions of DS18561882 or DMSO (vehicle control) for a specified
period (e.g., 72 hours).

Add MTT solution to each well and incubate for a period that allows for the formation of
formazan crystals by metabolically active cells.

Add solubilization buffer to dissolve the formazan crystals.

Measure the absorbance at the appropriate wavelength using a microplate reader.
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o Calculate the percentage of cell growth inhibition relative to the vehicle-treated control cells.

o Determine the GI50 (concentration for 50% of maximal inhibition of cell growth) value by
plotting the percentage of growth inhibition against the logarithm of the inhibitor
concentration.[8]
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Workflow for Cell Growth Inhibition Assay
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Caption: General workflow for a cell growth inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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